Cas no 119981-62-3 (4-(isoquinolin-4-yl)but-3-yn-1-ol)

• Product Name: 4-(isoquinolin-4-yl)but-3-yn-1-ol
• CAS No: 119981-62-3
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 5734965
• PubChem ID: 10631793
• Update Time: 2025-05-20

4-(isoquinolin-4-yl)but-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• F2167-6062
• 4-(4-isoquinolinyl)-3-butyn-1-ol
• 119981-62-3
• 4-(Isoquinolin-4-yl)but-3-yn-1-ol
• SCHEMBL10398951
• AKOS013256335
• ZVYJJUGYMFBBJU-UHFFFAOYSA-N
• 3-Butyn-1-ol, 4-(4-isoquinolinyl)-
• 4-(isoquinolin-4-yl)but-3-yn-1-ol

• Inchi： 1S/C13H11NO/c15-8-4-3-6-12-10-14-9-11-5-1-2-7-13(11)12/h1-2,5,7,9-10,15H,4,8H2
• InChI Key： ZVYJJUGYMFBBJU-UHFFFAOYSA-N
• SMILES： OCCC#CC1=CN=CC2C=CC=CC=21

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 408.1±25.0 °C(Predicted)
• pka: 14.36±0.10(Predicted)

Additional information on 4-(isoquinolin-4-yl)but-3-yn-1-ol

Professional Introduction to Compound with CAS No. 119981-62-3 and Product Name: 4-(isoquinolin-4-yl)but-3-yn-1-ol

4-(isoquinolin-4-yl)but-3-yn-1-ol, identified by its CAS number 119981-62-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an isoquinoline moiety with a propargyl alcohol functional group. The isoquinoline ring system is well-known for its broad spectrum of biological activities, while the propargyl alcohol moiety introduces additional reactivity, making this compound a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-(isoquinolin-4-yl)but-3-yn-1-ol encompasses a butynol backbone linked to a substituted isoquinoline ring. This particular arrangement not only enhances the compound's solubility and bioavailability but also opens up avenues for diverse chemical modifications. The presence of the propargyl group (-C≡CH) at the 1-position of the butynol chain allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the synthesis of complex pharmaceutical molecules.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated efficacy in various therapeutic applications. Isoquinoline-based compounds have shown potential in treating neurological disorders, infectious diseases, and even certain types of cancer. The 4-(isoquinolin-4-yl)but-3-yn-1-ol molecule, with its unique structural features, is being investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit properties such as kinase inhibition, antioxidant effects, and anti-inflammatory characteristics. These findings are particularly intriguing given the increasing demand for multifunctional therapeutic agents that can address multiple disease pathways simultaneously.

The synthesis of 4-(isoquinolin-4-yl)but-3-ylnol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the formation of the butynol core through partial hydroxylation of an alkynyl precursor, followed by coupling with an appropriately substituted isoquinoline scaffold. Advanced techniques such as transition metal catalysis play a crucial role in facilitating these transformations efficiently. The use of palladium or copper catalysts for cross-coupling reactions has been particularly effective in constructing the desired molecular framework while maintaining regioselectivity and minimizing side products.

The pharmacological profile of 4-(isoquinolin-ybutnol) is currently under active investigation by several research groups. In vitro studies have begun to unravel its potential mechanisms of action. For instance, its interaction with specific protein targets may lead to modulatory effects on cellular signaling pathways associated with diseases like cancer and neurodegeneration. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Researchers are exploring its efficacy in models of Alzheimer's disease and Parkinson's disease, where isoquinoline derivatives have previously shown promise.

From a medicinal chemistry perspective, 4-(isoquinolin-butnol) represents an excellent scaffold for structure-based drug design. Its rigid heterocyclic core provides stability, while the propargyl alcohol group offers versatility for further derivatization. Computational modeling techniques are being employed to predict binding affinities and optimize lead compounds derived from this scaffold. These virtual screening approaches help in identifying analogs with enhanced potency and reduced toxicity before moving into costly wet-lab synthesis and testing.

The chemical reactivity of 4-(isoqulinin-butynol) also makes it a valuable intermediate in synthesizing more complex molecules. Its propargyl group can be easily transformed into various functional groups through hydrogenation, oxidation, or further alkylation reactions. This adaptability allows chemists to tailor the compound's properties for specific applications, whether it is used as a building block in larger drug molecules or as a standalone therapeutic agent.

Recent advancements in synthetic methodologies have enabled more efficient production scales for compounds like 4-(isoqulinin-butnol). Continuous flow chemistry techniques have been particularly beneficial in improving reaction yields and reducing waste generation during large-scale synthesis. These green chemistry approaches align well with the pharmaceutical industry's growing emphasis on sustainability and environmental responsibility.

The future prospects for 4-(isoqulinin-butnol) are promising, with ongoing research expected to yield novel therapeutic applications. Collaborative efforts between academia and industry are likely to accelerate its development pipeline. As more data becomes available on its pharmacokinetic properties and clinical efficacy, regulatory agencies may approve new indications for this compound or its derivatives.

In conclusion,4-(isoqulinin-butnol) (CAS No.: 11998162), stands out as a versatile and promising molecule in pharmaceutical research due to its unique structural features and potential biological activities。 Its combination of an isoquinoline moiety with a propargyl alcohol group offers numerous opportunities for further exploration in drug discovery。 As scientific understanding advances，this compound is poised to make significant contributions to modern medicine，providing new hope for patients suffering from various debilitating conditions。